Cas no 64260-68-0 (Benzo[b]thiophene-3-ol, 2,3-dihydro-, acetate)

• Product Name: Benzo[b]thiophene-3-ol, 2,3-dihydro-, acetate
• CAS No: 64260-68-0
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• CID: 1675085
• PubChem ID: 71380197
• Update Time: 2025-04-21

Benzo[b]thiophene-3-ol, 2,3-dihydro-, acetate Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-ol, 2,3-dihydro-, acetate
• acetic acid,2,3-dihydro-1-benzothiophen-3-ol
• 64260-68-0
• Acetic acid--2,3-dihydro-1-benzothiophene-3-ol (1/1)
• DTXSID40802722

• Inchi： 1S/C8H8OS.C2H4O2/c9-7-5-10-8-4-2-1-3-6(7)8;1-2(3)4/h1-4,7,9H,5H2;1H3,(H,3,4)
• InChI Key： XDDHJLGYRVQHAL-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(C1)O.OC(C)=O

Computed Properties

• Exact Mass: 212.05076
• Monoisotopic Mass: 212.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• PSA: 57.53